Cas no 1823511-18-7 (Tert-Butyl ((6-chloro-2,3-dihydro-1H-inden-1-yl)methyl)carbamate)

• Product Name: Tert-Butyl ((6-chloro-2,3-dihydro-1H-inden-1-yl)methyl)carbamate
• CAS No: 1823511-18-7
• MF: C₁₅H₂₀ClNO₂
• MW: 281.777803421021
• CID: 4936449
• Update Time: 2025-05-19

Tert-Butyl ((6-chloro-2,3-dihydro-1H-inden-1-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((6-chloro-2,3-dihydro-1H-inden-1-yl)methyl)carbamate
• Tert-Butyl ((6-chloro-2,3-dihydro-1H-inden-1-yl)methyl)carbamate

• Inchi： 1S/C15H20ClNO2/c1-15(2,3)19-14(18)17-9-11-5-4-10-6-7-12(16)8-13(10)11/h6-8,11H,4-5,9H2,1-3H3,(H,17,18)
• InChI Key： XPIDTAMFETWZMK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2CCC(CNC(=O)OC(C)(C)C)C=2C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 3.7
• Topological Polar Surface Area: 38.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on Tert-Butyl ((6-chloro-2,3-dihydro-1H-inden-1-yl)methyl)carbamate

Introduction to Tert-Butyl ((6-chloro-2,3-dihydro-1H-inden-1-yl)methyl)carbamate (CAS No. 1823511-18-7)

Tert-Butyl ((6-chloro-2,3-dihydro-1H-inden-1-yl)methyl)carbamate, with the CAS number 1823511-18-7, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of carbamates and exhibits a unique structural framework that has garnered attention for its potential applications in medicinal chemistry and drug development.

The molecular structure of Tert-Butyl ((6-chloro-2,3-dihydro-1H-inden-1-yl)methyl)carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 6-chloro-2,3-dihydro-1H-inden scaffold. This particular arrangement of functional groups makes it a versatile intermediate in the synthesis of more complex molecules. The presence of the chloro substituent on the indene ring enhances its reactivity, making it a valuable building block for further chemical modifications.

In recent years, there has been growing interest in indene derivatives due to their broad spectrum of biological activities. The indene core is known to exhibit properties that are beneficial in the development of pharmaceuticals targeting various diseases. Specifically, derivatives of indene have shown promise in the treatment of neurological disorders, cancer, and infectious diseases. The carbamate functional group in Tert-Butyl ((6-chloro-2,3-dihydro-1H-inden-1-yl)methyl)carbamate adds another layer of functionality, allowing for further derivatization and customization to meet specific pharmacological requirements.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of novel therapeutic agents. Researchers have been exploring its utility in creating molecules that can interact with biological targets in unique ways. For instance, the tert-butyl group provides steric hindrance, which can be exploited to optimize binding affinities and selectivity. This makes Tert-Butyl ((6-chloro-2,3-dihydro-1H-inden-1-yl)methyl)carbamate a valuable asset in medicinal chemistry libraries.

Recent studies have highlighted the importance of indene derivatives in drug discovery. A notable example is the investigation of these compounds for their anti-cancer properties. The structural features of indene derivatives allow them to interfere with critical biological pathways involved in tumor growth and progression. By incorporating Tert-butyl ((6-chloro-2,3-dihydro-1H-inden-1-yl)methyl)carbamate into synthetic schemes, researchers can develop new molecules with enhanced efficacy and reduced side effects.

The role of carbamates in pharmaceuticals cannot be overstated. Carbamates are known for their versatility and have been used in various drug classes, including neuroprotective agents and anti-inflammatory drugs. The incorporation of a carbamate group into a molecule like Tert-butyl ((6-chloro-2,3-dihydro-1H-inden-1-yl)methyl)carbamate can significantly alter its pharmacokinetic and pharmacodynamic properties. This opens up numerous possibilities for developing new treatments for a wide range of diseases.

In addition to their therapeutic potential, these compounds are also valuable tools in chemical biology research. They can be used as probes to study enzyme mechanisms and as intermediates in the synthesis of more complex molecules. The ability to modify the structure of Tert-butyl ((6-chloro-2,3-dihydro-1H-inden-1-ylmethyl)carbamate allows researchers to fine-tune its properties for specific applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, are often employed to construct the desired molecular framework efficiently. The chloro substituent on the indene ring plays a crucial role in these reactions, facilitating key transformations that would otherwise be challenging.

As research continues to evolve, new applications for Tert-butyl ((6-chloro-2,3-dihydro-1H-inden-ylmethyl)carbamate are likely to emerge. The combination of its unique structural features and reactivity makes it a promising candidate for future drug development initiatives. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking its full potential and translating laboratory findings into clinical applications.

In conclusion, Tert-butyl ((6-chloro-o2,3-dihydro4H-inden-5)-ymethyl)carbamate (CAS No.1823511-18-7) is a multifaceted compound with significant implications in pharmaceutical research. Its structural attributes and reactivity make it an invaluable intermediate for synthesizing novel therapeutic agents targeting various diseases. As our understanding of its properties continues to grow, so too will its applications in drug discovery and development.